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Compound of Interest

Compound Name: Bila 1906 BS

CAS No.: 154612-31-4

Cat. No.: B1667064 Get Quote

Substance Identification: Bila 1906 BS is a trade specification for C.I.[1] Reactive Blue 19

(Remazol Brilliant Blue R), an anthraquinone-based vinyl sulfone dye.[1][2] While often viewed

merely as a "colorant," its chemical utility—covalent bonding—is also its primary biological

hazard.

The Mechanism of Hazard (Causality): Reactive dyes are designed to form covalent bonds with

nucleophilic groups (e.g., -OH, -NH2, -SH) on cellulosic fibers under alkaline conditions.[1][2]

Biological Implication: Your respiratory tract and mucous membranes are lined with proteins

rich in these same nucleophiles. Upon inhalation, the dye particles do not just "sit" in the

lungs; they react chemically with lung tissue proteins, forming a hapten-protein conjugate.[2]

The Result: This conjugation triggers an immune response. Repeated exposure, even at

micro-levels, can lead to respiratory sensitization (occupational asthma).[3] Once sensitized,

a worker may react anaphylactically to minute quantities of the dye in the future.[3][4]

Core Directive: The primary goal of your PPE strategy is not just "barrier protection" but the

absolute prevention of aerosol inhalation.

Hierarchy of Controls & PPE Selection Matrix
Do not rely on PPE alone.[5] Engineering controls (fume hoods/local exhaust ventilation) are

the primary defense. PPE is your redundancy layer.
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Table 1: PPE Specifications for Bila 1906 BS
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Protection Zone Hazard Phase
Recommended
Specification

Scientific Rationale

Respiratory

Solid Handling

(Weighing/Dispensing

)

N95 (US) or P2/P3

(EU)

Respirator(Minimum)

The particle size of

reactive dye powder

often ranges from 10-

100µm, but attrition

creates fines <5µm

that penetrate deep

lung tissue.[1][2]

Surgical masks offer

zero protection

against these

aerosols.

Respiratory
Large Scale (>1kg) or

Spill Cleanup

PAPR or Full-Face

P100

High concentrations of

dust overwhelm

passive filters.[1][2]

Positive pressure

(PAPR) ensures no

inward leakage during

heavy exertion.

Dermal (Hand)
Solubilization &

Staining

Nitrile Gloves (Double

Gloving)Thickness: ≥

0.11mm

Reactive dyes are

water-soluble.[1][2][6]

Latex proteins can

cross-react. Nitrile

provides chemical

resistance. Double

gloving allows the

outer glove to be shed

immediately upon

contamination without

exposing skin.

Ocular All Phases Indirect Vent Goggles Safety glasses leave

gaps. Dust can

bypass glasses and

react with the
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moisture in the eye

(conjunctiva), causing

severe irritation or

permanent staining.

Body Powder Handling
Tyvek® Lab Coat

(Disposable)

Cotton lab coats trap

dust in the fibers,

which can re-

aerosolize later

(secondary exposure).

Disposable, non-

woven fabrics prevent

this "carry-home" toxin

risk.[1][2]

Operational Workflow: The "Clean-to-Dirty" Protocol
This workflow is designed to prevent cross-contamination. The most dangerous moment is

often not handling the chemical, but removing the PPE.

Phase A: Preparation & Weighing (High Risk)[1][2]
Engineering Check: Verify Fume Hood face velocity is 0.3–0.5 m/s.

Static Control: Use an anti-static gun or wipe on the weighing boat. Reactive dye powders

are highly electrostatic; static discharge causes "jumping" of powder, creating invisible

aerosols.

Damping: Place a damp paper towel around the balance. Any stray grains will dissolve and

trap immediately rather than bouncing.

Phase B: Solubilization
Add Liquid to Powder: Never dump powder into liquid rapidly, as this displaces air and ejects

a dust plume.

Paste Method: Add a small volume of solvent to the powder to create a paste before adding

the bulk liquid. This "wets out" the particles safely.
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Phase C: Decontamination & Spills
The Golden Rule:NEVER DRY SWEEP.

Protocol: If powder spills, cover with wet paper towels immediately. Wipe up the wet slurry.

Dry sweeping generates a massive aerosol cloud that will contaminate the entire lab.

Visualizing the Logic
Diagram 1: Risk Assessment & PPE Decision Logic
This decision tree helps you determine the necessary protection level based on the physical

state of the dye.

Start: Handling Bila 1906 BS Physical State?

Solid / PowderDust Hazard

Aqueous Solution

Splash Hazard

Quantity > 500g?

STANDARD RISK:
Safety Glasses

Single Nitrile Gloves
Lab Coat

Standard Handling

Fume Hood Available?No

CRITICAL RISK:
Full Face P100 or PAPR

Double Nitrile
Tyvek Suit

Yes

No (Open Bench)

MODERATE RISK:
N95/P2 Mask

Safety Goggles
Nitrile Gloves

Yes (Controlled)

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state and engineering controls.

Note that solid handling always requires respiratory protection.[2]

Diagram 2: The "Safe Doffing" Pathway
Improper removal of contaminated PPE is a leading cause of sensitization. This workflow

prevents re-aerosolization.
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1. Decontaminate Gloves
(Wipe with wet towel while on hands)

2. Remove Outer Gloves
(If double gloving)

3. Remove Lab Coat/Tyvek
(Roll inside-out to trap dust)

4. Remove Eye Protection
(Handle by straps only)

5. Remove Respirator
(Last step to protect against coat dust)

6. Wash Hands
(Soap and cool water)

Click to download full resolution via product page

Caption: Sequential removal (doffing) protocol. Removing the respirator LAST is critical to

avoid inhaling dust shaken loose from the lab coat.

Waste Disposal & Decontamination
Chemical Inactivation: Reactive Blue 19 is recalcitrant to biodegradation. However, the reactive

vinyl sulfone group hydrolyzes in water over time, especially at high pH.

Disposal: Collect all solid waste and contaminated wipes in a dedicated container labeled

"Hazardous Waste: Reactive Dye." Do not dispose of down the drain unless treated in a

facility-approved effluent system.
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Surface Cleaning: Use a 10% sodium carbonate (soda ash) solution to wipe down benches.

The alkalinity accelerates the hydrolysis of the dye, rendering the reactive group inert

(though the color will remain).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Executive Safety Assessment: The "Why" Before the
"How"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667064#personal-protective-equipment-for-
handling-bila-1906-bs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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